tert-butyl (2S)-2-methyl-5-oxopyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (2S)-2-methyl-5-oxopyrrolidine-1-carboxylate (TBOMPC) is an organic compound that belongs to the class of pyrrolidines and has a variety of applications in scientific research. It has been studied extensively in the fields of biochemistry and physiology, due to its unique properties and potential uses.
Mechanism of Action
TBOMPC acts as a substrate for the production of various enzymes, such as transaminases, proteases, and lipases. It is also involved in the catalytic reaction of the enzyme, which is the process by which the enzyme binds to the substrate and catalyzes the reaction. The enzyme binds to the substrate and then undergoes a conformational change, which allows it to catalyze the reaction.
Biochemical and Physiological Effects
TBOMPC has been studied for its potential effects on biochemical and physiological processes. It has been found to inhibit the growth of certain bacteria and fungi, as well as to possess antifungal and antibacterial activity. In addition, TBOMPC has been shown to possess anticoagulant activity, which may be useful in the treatment of certain diseases. Furthermore, TBOMPC has been found to possess anti-inflammatory properties, which may be useful in the treatment of certain inflammatory conditions.
Advantages and Limitations for Lab Experiments
TBOMPC has several advantages for lab experiments. It is relatively inexpensive and easily synthesized, making it a cost-effective option for research. Additionally, TBOMPC is stable and can be stored for long periods of time without degradation. Furthermore, TBOMPC is non-toxic and does not produce any hazardous byproducts. However, TBOMPC does have some limitations. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, TBOMPC is not very stable in the presence of light and heat, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for TBOMPC research. One potential direction is the development of novel drugs and therapies based on TBOMPC. Additionally, TBOMPC could be used to study the effects of enzymes on biochemical and physiological processes, as well as to develop new enzymes. Furthermore, TBOMPC could be used in the development of new catalysts and other chemicals. Finally, TBOMPC could be used to study the effects of environmental conditions on biochemical and physiological processes, as well as to develop new methods of environmental remediation.
Synthesis Methods
TBOMPC is synthesized by a two-step process. The first step involves the reaction of tert-butyl chloride with 2-methyl-5-oxopyrrolidine-1-carboxylic acid, which produces the desired compound. The second step involves the reaction of the resulting compound with a tert-butyl alcohol to form the desired product. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and is typically carried out at room temperature.
Scientific Research Applications
TBOMPC has been studied extensively for its potential applications in scientific research. It has been used as a substrate for the production of various enzymes, such as transaminases, proteases, and lipases. It has also been used as a model compound for the study of enzyme-catalyzed reactions, due to its unique properties. Additionally, TBOMPC has been used in the synthesis of various drugs, such as antibiotics and antifungals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S)-2-methyl-5-oxopyrrolidine-1-carboxylate involves the reaction of tert-butyl (S)-2-amino-5-oxopyrrolidine-1-carboxylate with methyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl (S)-2-amino-5-oxopyrrolidine-1-carboxylate", "methyl iodide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add tert-butyl (S)-2-amino-5-oxopyrrolidine-1-carboxylate to a reaction flask", "Add methyl iodide to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
239469-76-2 |
Molecular Formula |
C10H17NO3 |
Molecular Weight |
199.25 g/mol |
IUPAC Name |
tert-butyl (2S)-2-methyl-5-oxopyrrolidine-1-carboxylate |
InChI |
InChI=1S/C10H17NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h7H,5-6H2,1-4H3/t7-/m0/s1 |
InChI Key |
XEEYKPKCVNDLCR-ZETCQYMHSA-N |
Isomeric SMILES |
C[C@H]1CCC(=O)N1C(=O)OC(C)(C)C |
Canonical SMILES |
CC1CCC(=O)N1C(=O)OC(C)(C)C |
Purity |
95 |
Origin of Product |
United States |
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